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Compound of Interest

Compound Name:
5-Nitro-2-

(trifluoromethoxy)benzaldehyde

CAS No.: 160503-78-6

Cat. No.: B3040131

Get Quote

The structure of 5-Nitro-2-(trifluoromethoxy)benzaldehyde is defined by a benzene ring

substituted with an aldehyde group at position 1, a trifluoromethoxy group at position 2, and a

nitro group at position 5. The combination of these groups dictates its electronic nature and,

consequently, its chemical behavior.

The trifluoromethoxy (-OCF3) and nitro (-NO2) groups are potent electron-withdrawing groups.

The -OCF3 group exerts a strong -I (inductive) effect, while the -NO2 group exerts both -I and -

R (resonance) effects. Their placement on the ring significantly influences the electrophilicity of

the aldehyde's carbonyl carbon and the reactivity of the aromatic ring itself.

A summary of its predicted and calculated properties, based on structurally similar compounds,

is presented below.
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Property
Predicted Value /
Information

Source / Basis of
Prediction

CAS Number Not Assigned
Compound not commercially

cataloged

Molecular Formula C₈H₄F₃NO₄ ---

Molecular Weight 235.12 g/mol Calculated

Appearance
Pale-yellow to yellow-brown

solid

Based on analogs like 5-nitro-

2-

(trifluoromethyl)benzaldehyde[

1]

Solubility

Insoluble in water; Soluble in

common organic solvents

(DCM, Ethyl Acetate, DMF)

Based on general properties of

nitrobenzaldehydes[2]

Reactivity Profile

Highly electrophilic aldehyde,

susceptible to nucleophilic

attack

Inferred from electronic effects

of -NO₂ and -OCF₃ groups[3]

Thermal Stability
Potentially energetic due to the

nitro group; handle with care

General precaution for nitro-

aromatic compounds[4]

Electronic Landscape and Predicted Chemical
Reactivity
The confluence of a nitro group and a trifluoromethoxy group creates a highly electron-deficient

aromatic system. This has profound implications for the molecule's reactivity:

Enhanced Aldehyde Electrophilicity: The strong electron-withdrawing nature of both the ortho

-OCF3 and para -NO2 groups (relative to the aldehyde) significantly increases the partial

positive charge on the carbonyl carbon. This makes the aldehyde exceptionally reactive

towards nucleophiles compared to unsubstituted benzaldehyde. This heightened reactivity is

advantageous in reactions like condensations (e.g., Knoevenagel, Claisen-Schmidt),

reductive aminations, and additions of organometallic reagents.[3]
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Aromatic Ring Reactivity: The ring is highly deactivated towards electrophilic aromatic

substitution. Conversely, it is activated for nucleophilic aromatic substitution (SNAᵣ),

particularly for substituents positioned ortho or para to the strong electron-withdrawing

groups.

The Nitro Group as a Synthetic Handle: The nitro group itself is a versatile functional group.

It can be readily reduced to an amine, which opens up a vast array of subsequent chemical

transformations, including diazotization, amide coupling, and sulfonamide formation. This

synthetic utility is a cornerstone of many drug discovery programs.

The workflow for a typical nucleophilic addition to this aldehyde would be expected to proceed

with high efficiency.

5-Nitro-2-(trifluoromethoxy)benzaldehyde
(Highly Electrophilic Carbonyl)

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile (Nu-H)
(e.g., Amine, Enolate, Grignard Reagent)

Addition Product
(e.g., Imine, Chalcone, Alcohol)

Protonation / Elimination

Click to download full resolution via product page

Caption: Predicted workflow for nucleophilic addition reactions.

Proposed Synthesis Strategy
A plausible synthetic route to 5-Nitro-2-(trifluoromethoxy)benzaldehyde can be designed

based on established methods for analogous compounds, such as the synthesis of
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fluoronitrobenzaldehydes.[5] A common strategy involves the halogen-exchange (Halex)

reaction on a suitable precursor.

Step-by-Step Protocol: Proposed Synthesis
Starting Material Selection: The synthesis could commence from 2-Chloro-5-

nitrobenzaldehyde, a commercially available starting material.

Trifluoromethoxylation: The key step is the introduction of the -OCF3 group. This is

challenging. While direct nucleophilic substitution of a chloro group with a trifluoromethoxide

source is difficult, a multi-step sequence is more plausible. A more viable route might involve

the reduction of the nitro group, protection of the resulting amine, hydroxylation of the chloro-

position (e.g., via a Buchwald-Hartwig reaction), followed by trifluoromethylation of the

hydroxyl group and re-oxidation/nitration. A more direct, albeit potentially lower-yielding,

approach could involve copper- or palladium-catalyzed trifluoromethoxylation of an aryl

halide or boronic acid precursor.

Alternative: Nitration of a Precursor: An alternative strategy would be the nitration of 2-

(trifluoromethoxy)benzaldehyde.[6] The -OCF3 group is ortho, para-directing. Nitration would

likely yield a mixture of isomers, including the desired 5-nitro product, which would then

require chromatographic separation.

Reaction Setup: Dissolve 2-(trifluoromethoxy)benzaldehyde in concentrated sulfuric acid

at 0°C.

Nitration: Add a stoichiometric amount of fuming nitric acid dropwise while maintaining the

temperature below 5°C.

Reaction Monitoring: Stir the mixture for several hours, monitoring the reaction progress

by TLC or GC-MS.

Workup: Carefully pour the reaction mixture onto crushed ice, which should precipitate the

crude product.

Purification: Filter the solid, wash with cold water until the filtrate is neutral, and then purify

by recrystallization or column chromatography to isolate the 5-nitro isomer.
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Proposed Synthesis via Nitration

2-(Trifluoromethoxy)benzaldehyde

Electrophilic Aromatic Substitution
(Nitration)

HNO₃ / H₂SO₄

(Nitrating Mixture)
Mixture of Isomers

(3-nitro, 5-nitro) Chromatographic Separation 5-Nitro-2-(trifluoromethoxy)benzaldehyde

Click to download full resolution via product page

Caption: Proposed synthesis workflow via nitration.

Applications in Drug Discovery and Medicinal
Chemistry
The incorporation of trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups is a well-

established strategy in modern drug design to enhance key pharmaceutical properties.[7][8]

Metabolic Stability: The C-F bond is exceptionally strong, making the -OCF3 group highly

resistant to metabolic degradation by cytochrome P450 enzymes. This can increase the half-

life and bioavailability of a drug candidate.[8]

Lipophilicity: The -OCF3 group is one of the most lipophilic substituents used in medicinal

chemistry. Increased lipophilicity can improve a molecule's ability to cross cellular

membranes, including the blood-brain barrier.[8]

Modulation of pKa and Conformation: The electronic properties of the -OCF3 group can alter

the pKa of nearby ionizable groups, affecting a drug's solubility and target-binding

interactions.

Bioisosterism: The nitro group is a common feature in pharmacologically active molecules,

often acting as a hydrogen bond acceptor or participating in charge-transfer interactions with

biological targets.[9] Hydrazones derived from 5-nitro-2-furaldehyde, for example, have

shown significant trypanocidal activity.[10]
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This molecular scaffold would be of interest for developing novel kinase inhibitors, GPCR

modulators, or anti-infective agents, where fine-tuning of metabolic stability and cell

permeability is critical.

Analytical Characterization Profile
The identity and purity of 5-Nitro-2-(trifluoromethoxy)benzaldehyde would be confirmed

using standard analytical techniques. The expected spectral features are outlined below.
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Technique Expected Features

¹H NMR

- Aldehyde proton (CHO): Singlet, downfield

shift (~10.0-10.5 ppm) due to deshielding. -

Aromatic protons: Three distinct signals in the

aromatic region (7.5-9.0 ppm), exhibiting

coupling patterns consistent with a 1,2,5-

trisubstituted benzene ring. Significant downfield

shifts are expected due to the electron-

withdrawing groups.

¹³C NMR

- Carbonyl carbon: Signal around 185-195 ppm.

- Aromatic carbons: Six signals, including two

quaternary carbons attached to the -OCF3 and -

NO₂ groups. The carbon of the -OCF3 group will

appear as a quartet due to coupling with

fluorine.

¹⁹F NMR
- A single sharp signal for the -OCF₃ group, as

all three fluorine atoms are equivalent.

IR Spectroscopy

- C=O stretch (aldehyde): Strong absorption

band around 1700-1720 cm⁻¹. - N-O stretch

(nitro): Two characteristic strong bands around

1520-1560 cm⁻¹ (asymmetric) and 1340-1360

cm⁻¹ (symmetric). - C-F stretch: Strong

absorptions in the 1100-1300 cm⁻¹ region.

Mass Spectrometry

- Molecular Ion Peak (M⁺): Expected at m/z =

235.01. High-resolution mass spectrometry

would be used to confirm the elemental

composition.

Safety and Handling
As a matter of sound laboratory practice, 5-Nitro-2-(trifluoromethoxy)benzaldehyde should

be handled with appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.
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Hazard Statements (Predicted): Based on analogs, it is predicted to cause skin and serious

eye irritation.[6][11] It may also be harmful if swallowed.[12]

Handling Precautions:

Work in a well-ventilated fume hood.[13]

Avoid breathing dust/fumes.[13]

Wash hands thoroughly after handling.[6]

Store in a cool, dry, well-ventilated place, away from heat and sources of ignition.[12]

Given the nitro group, consider the potential for thermal decomposition and avoid

excessive heating.

Conclusion
While 5-Nitro-2-(trifluoromethoxy)benzaldehyde represents a novel chemical entity, a

comprehensive understanding of its properties and reactivity can be extrapolated from the well-

documented chemistry of its constituent parts. The powerful combination of the aldehyde,

trifluoromethoxy, and nitro functional groups creates a highly versatile building block. Its

enhanced electrophilicity makes it an excellent substrate for a variety of synthetic

transformations, while the physicochemical properties imparted by the -OCF3 and -NO2 groups

make it a compelling scaffold for applications in drug discovery and materials science. This

guide provides a foundational, predictive framework to support future research and synthesis of

this promising molecule.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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